2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide
• InChI: InChI=1S/C11H11N3O3/c1-7-10(14-17-13-7)12-11(15)8-5-3-4-6-9(8)16-2/h3-6H,1-2H3,(H,12,14,15)
• InChI Key: CBMYLQGUUPYOKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)C2=CC=CC=C2OC

Description

2-Methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide is a synthetic small molecule featuring a benzamide core substituted with a methoxy group at the 2-position and a 1,2,5-oxadiazole (furazan) ring substituted with a methyl group at the 4-position. This compound belongs to a broader class of 1,2,5-oxadiazole derivatives, which are of interest due to their diverse pharmacological properties, including antiproliferative, antimicrobial, and antiplasmodial activities .

Structural Significance: The 2-methoxy group on the benzamide moiety may enhance solubility or modulate electronic effects, while the 4-methyl group on the oxadiazole ring could influence steric interactions in biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide typically involves the following steps:

Formation of the 1,2,5-oxadiazole ring: This can be achieved by reacting an appropriate amidoxime with a carboxylic acid derivative under dehydrating conditions.

Attachment of the benzamide moiety: The oxadiazole intermediate is then coupled with 2-methoxybenzoic acid or its derivatives using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The oxadiazole ring can be reduced under specific conditions.

Substitution: The benzamide moiety can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas (H2) are commonly employed.

Substitution: Electrophilic reagents such as bromine (Br2) or nitric acid (HNO3) can be used under controlled conditions.

Major Products

Oxidation: Formation of 2-hydroxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide.

Reduction: Formation of reduced oxadiazole derivatives.

Substitution: Formation of substituted benzamide derivatives.

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of oxadiazole derivatives, including 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide. This compound has shown significant efficacy against various bacterial strains and fungi.

Case Study: Antimicrobial Evaluation

A study evaluated the antimicrobial activity of synthesized oxadiazole derivatives against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using tube dilution techniques.

Compound	MIC (µM)	Target Organisms
2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide	1.27	Staphylococcus aureus
2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide	1.43	Escherichia coli
2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide	2.60	Candida albicans

The results indicate that this compound exhibits promising antimicrobial activity, making it a candidate for further development in treating infections caused by resistant strains.

Anticancer Potential

The anticancer properties of 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide have also been investigated. Its mechanism of action appears to involve the inhibition of cancer cell proliferation and induction of apoptosis.

Case Study: Anticancer Activity Assessment

In vitro studies assessed the cytotoxic effects of this compound on various cancer cell lines, including colorectal carcinoma (HCT116). The Sulforhodamine B (SRB) assay was employed to evaluate cell viability.

Compound	IC$_{50}$ (µM)	Cancer Cell Line
2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide	5.85	HCT116
Standard Drug (5-FU)	9.99	HCT116

The results demonstrate that this compound is more effective than the standard drug 5-fluorouracil (5-FU), indicating its potential as a novel anticancer agent.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes or receptors involved in inflammatory pathways, thereby modulating their activity.

Pathways Involved: The compound can inhibit the activity of certain enzymes, leading to a reduction in the production of pro-inflammatory mediators.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Key structural analogs and their properties are summarized in Table 1.

Table 1 : Structural and Physicochemical Comparison of Selected 1,2,5-Oxadiazole Derivatives

Compound Name	Benzamide Substituent	Oxadiazole Substituent	Melting Point (°C)	Key Characterization Data
Target Compound	2-Methoxy	4-Methyl	N/A	Not reported in evidence
N-[4-(4-Nitrophenyl)-Oxadiazol-3-yl]-3-(CF₃)Benzamide	3-Trifluoromethyl	4-(4-Nitrophenyl)	147	IR, NMR, HRMS validated
3-Methyl-N-[4-(3-Nitrophenyl)-Oxadiazol-3-yl]Benzamide	3-Methyl	4-(3-Nitrophenyl)	158	IR, NMR, HRMS validated
N-[4-(4-Chlorophenyl)-Oxadiazol-3-yl]-3-MethylBenzamide	3-Methyl	4-(4-Chlorophenyl)	N/A	IR, NMR, HRMS validated
4-Trifluoromethyl-N-[4-(4-Methylphenyl)-Oxadiazol-3-yl]Benzamide	4-Trifluoromethyl	4-(4-Methylphenyl)	118.8–121.5	¹⁹F-NMR, ESI-MS validated
N-(4-Methyl-Oxadiazol-3-yl)Benzamide	None	4-Methyl	N/A	CAS 102140-71-6

Key Observations :

• Substituent Position : The target compound’s 2-methoxy group on the benzamide is distinct from most analogs, which typically feature substituents at the 3- or 4-positions (e.g., trifluoromethyl, methyl, or nitro groups) . The ortho-methoxy group may impose steric hindrance or alter electronic density compared to para/meta substituents.
• Melting Points : Electron-withdrawing groups (e.g., nitro, trifluoromethyl) correlate with higher melting points (147–158°C), likely due to increased intermolecular interactions . The target compound’s melting point is unreported but warrants investigation.
• Synthetic Methods : All compounds are synthesized via nucleophilic acyl substitution, highlighting the versatility of this approach for generating structural diversity .

Unique Features of the Target Compound

• Ortho-Substitution: The 2-methoxy group on the benzamide is rare among reported analogs.
• Simplified Oxadiazole Substituent : The 4-methyl group on the oxadiazole contrasts with bulkier aryl substituents (e.g., 4-chlorophenyl or 4-nitrophenyl), possibly improving bioavailability .

Biological Activity

2-Methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies based on diverse research findings.

Chemical Structure and Properties

The compound's chemical structure can be summarized as follows:

• IUPAC Name : 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide
• Molecular Formula : C$_{11}$H$_{12}$N$_3$O$_3$
• Molecular Weight : 233.22 g/mol
• CAS Number : 346579-56-4

The biological activity of 2-methoxy-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzamide is primarily attributed to its interactions with specific molecular targets. The oxadiazole ring and the aromatic groups in the compound facilitate binding to enzymes and receptors, modulating their activity. This includes potential inhibition of various enzymes involved in critical biological pathways.

Anticancer Activity

Research indicates that derivatives of oxadiazole compounds exhibit significant anticancer properties. For instance, a study demonstrated that several oxadiazole derivatives showed inhibitory potency against multiple cancer cell lines with mean IC$_{50}$ values around 92.4 µM across various types of cancer such as colon and lung cancers . The mechanism often involves the inhibition of key enzymes like telomerase and topoisomerase.

Anti-inflammatory Properties

The compound has been explored for its anti-inflammatory effects. Oxadiazole derivatives have shown potential in modulating inflammatory pathways, which could lead to therapeutic applications in conditions characterized by chronic inflammation .

Antimicrobial Activity

The 1,2,5-oxadiazole ring system has been associated with antimicrobial properties. Studies have reported that compounds containing this structure exhibit activity against various pathogens, including bacteria and fungi. The mechanism may involve disruption of microbial cell wall synthesis or interference with metabolic pathways .

Case Studies

Study	Findings
Novel Oxadiazole Derivatives	Demonstrated anticancer activity with IC$_{50}$ values indicating effectiveness against human cancer cell lines .
Antimicrobial Activity	Showed significant antibacterial effects against Gram-positive bacteria; modifications in the structure enhanced activity .
Anti-inflammatory Research	Identified as a potential therapeutic agent for inflammatory diseases through modulation of COX enzymes .